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Compound of Interest

Compound Name: Sulfamethazine

Cat. No.: B1682506 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of sulfamethazine in

various organic solvents. Sulfamethazine, a sulfonamide antibiotic, exhibits variable solubility

depending on the solvent and temperature, a critical consideration for its formulation,

purification, and analytical quantification. This document compiles quantitative solubility data,

details common experimental protocols for its determination, and visualizes the experimental

workflow.

Quantitative Solubility Data
The solubility of sulfamethazine has been experimentally determined in a range of organic

solvents and their mixtures. The following tables summarize the mole fraction solubility (x) of

sulfamethazine at various temperatures.

Table 1: Solubility of Sulfamethazine in Pure Organic Solvents
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Solvent Temperature (K) Mole Fraction (10⁴ * x)

Acetonitrile 278.15 18.66

283.15 22.42

288.15 26.83

293.15 31.98

298.15 38.01

303.15 45.15

308.15 53.51

313.15 63.38

318.15 75.16

Ethanol 278.15 2.93

283.15 3.53

288.15 4.25

293.15 5.12

298.15 6.15

303.15 7.39

308.15 8.89

313.15 10.69

318.15 12.86

1-Propanol 278.15 2.59

283.15 3.09

288.15 3.69

293.15 4.41

298.15 5.27
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303.15 6.30

308.15 7.54

313.15 9.02

318.15 10.79

Methanol 278.15 2.18

283.15 2.64

288.15 3.19

293.15 3.84

298.15 4.61

303.15 5.54

308.15 6.65

313.15 7.98

318.15 9.58

Cyclohexane 293.15 27.8

298.15 41.6

303.15 63.5

313.15 116.4

Dimethyl Sulfoxide (DMSO) Not specified ~50 mg/mL

Dimethylformamide (DMF) Not specified ~50 mg/mL

Note: Solubility in DMSO and DMF is provided in mg/mL as per the source. Conversion to mole

fraction requires density data not provided.

The solubility of sulfamethazine generally increases with temperature, indicating an

endothermic dissolution process.[1][2][3] Acetonitrile has been shown to be a significantly more

effective solvent for sulfamethazine compared to alcohols like ethanol and 1-propanol.[3] The

solubility in alcohols tends to decrease as the alkyl chain length increases.[4]
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Experimental Protocols for Solubility Determination
The most common method for determining the solubility of sulfamethazine in organic solvents

is the shake-flask method, followed by spectrophotometric quantification.[1][2][3][5]

1. Materials and Apparatus:

Solute: Pure sulfamethazine (crystalline solid)

Solvents: High-purity organic solvents (e.g., acetonitrile, ethanol, methanol, 1-propanol)

Apparatus:

Analytical balance

Vials or flasks with airtight seals

Thermostatic water bath or shaker with temperature control

Centrifuge

UV/Vis Spectrophotometer

Syringes and filters (e.g., 0.45 µm)

Volumetric flasks and pipettes

2. Procedure:

Preparation of Solvent Mixtures (if applicable): For cosolvent studies, solvent mixtures are

prepared by mass using an analytical balance.

Sample Preparation: An excess amount of solid sulfamethazine is added to a known mass

of the solvent or solvent mixture in a sealed vial. This ensures that a saturated solution is

formed in equilibrium with the solid phase.

Equilibration: The vials are placed in a thermostatic shaker bath and agitated at a constant

temperature for a prolonged period (e.g., 72 hours) to ensure equilibrium is reached.[2]
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Phase Separation: After equilibration, the vials are left undisturbed to allow the undissolved

solid to settle. To ensure complete separation of the solid and liquid phases, the samples are

often centrifuged.

Sample Withdrawal and Dilution: A known volume of the supernatant (the saturated solution)

is carefully withdrawn using a syringe fitted with a filter to prevent any solid particles from

being transferred. This aliquot is then diluted with the appropriate solvent to a concentration

within the linear range of the spectrophotometer's calibration curve.

Quantification: The absorbance of the diluted solution is measured using a UV/Vis

spectrophotometer at the wavelength of maximum absorbance for sulfamethazine in the

given solvent.

Calculation of Solubility: The concentration of sulfamethazine in the saturated solution is

determined from the calibration curve. This concentration is then used to calculate the mole

fraction solubility.

3. Solid Phase Analysis:

To ensure that the solid in equilibrium with the saturated solution has not undergone any

polymorphic transformation during the experiment, the solid phase is often recovered and

analyzed using techniques such as Differential Scanning Calorimetry (DSC).[3][4]

Visualizations
The following diagram illustrates the typical experimental workflow for determining the solubility

of sulfamethazine.

Preparation Equilibration Phase Separation Analysis

Prepare Solvent/
Cosolvent Mixture

Add Excess
Sulfamethazine

Shake at Constant
Temperature (e.g., 72h) Centrifuge Withdraw Supernatant

(Filtered) Dilute Sample Measure Absorbance
(UV/Vis)

Calculate Solubility
(Mole Fraction)

Click to download full resolution via product page

Experimental workflow for sulfamethazine solubility determination.
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This guide provides essential data and methodologies for researchers working with

sulfamethazine. The presented information highlights the importance of solvent selection and

temperature control in achieving desired solubility for various pharmaceutical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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